N-(azetidin-3-yl)-4,5-dimethylthiophene-2-sulfonamide;hydrochloride

• IUPAC Name: N-(azetidin-3-yl)-4,5-dimethylthiophene-2-sulfonamide;hydrochloride
• InChI: InChI=1S/C9H14N2O2S2.ClH/c1-6-3-9(14-7(6)2)15(12,13)11-8-4-10-5-8;/h3,8,10-11H,4-5H2,1-2H3;1H
• InChI Key: SAFJWYMXABPLHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)S(=O)(=O)NC2CNC2)C.Cl
• Molecular Formula: C9H15ClN2O2S2
• Molecular Weight: 282.8 g/mol

Description

N-(azetidin-3-yl)-4,5-dimethylthiophene-2-sulfonamide;hydrochloride is a chemical compound with potential therapeutic applications in the field of medicine. It is a sulfonamide derivative that has shown promising results in scientific research studies.

Mechanism of Action

The exact mechanism of action of N-(azetidin-3-yl)-4,5-dimethylthiophene-2-sulfonamide;hydrochloride is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of ion channels and receptors in the central nervous system. It has been shown to enhance the activity of GABAergic neurotransmission, which plays a key role in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce the release of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. It also modulates the activity of various enzymes and transcription factors involved in the regulation of inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(azetidin-3-yl)-4,5-dimethylthiophene-2-sulfonamide;hydrochloride is its potential therapeutic applications in the treatment of various disorders. It has been shown to exhibit potent pharmacological effects in preclinical studies. However, its limitations include its relatively low solubility and stability, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on N-(azetidin-3-yl)-4,5-dimethylthiophene-2-sulfonamide;hydrochloride. One of the key areas of research is the development of more efficient synthesis methods for the compound. Further preclinical studies are needed to explore its potential therapeutic applications in the treatment of various disorders. The development of novel formulations and delivery systems may also improve its pharmacological properties. Additionally, the investigation of its potential side effects and toxicity is necessary for its eventual clinical use.
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in the field of medicine. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is necessary to fully understand its pharmacological properties and potential clinical use.

Synthesis Methods

The synthesis of N-(azetidin-3-yl)-4,5-dimethylthiophene-2-sulfonamide;hydrochloride involves the reaction of 4,5-dimethylthiophene-2-sulfonamide with azetidine in the presence of a catalyst. The reaction is carried out in an organic solvent such as ethanol or methanol. The resulting product is then purified through recrystallization or chromatography.

Scientific Research Applications

N-(azetidin-3-yl)-4,5-dimethylthiophene-2-sulfonamide;hydrochloride has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. Its potential use in the treatment of epilepsy, neuropathic pain, and inflammatory disorders has been explored in preclinical studies.